Cas no 1090684-89-1 (2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide
• CAS No: 1090684-89-1
• MF: C₁₈H₂₆ClN₃O
• MW: 335.87154340744
• CID: 5878588
• PubChem ID: 40233269
• Update Time: 2025-05-19

2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide
• 2-chloro-N-[(1-piperidin-1-ylcyclohexyl)methyl]pyridine-3-carboxamide
• AKOS034164744
• EN300-26589419
• 1090684-89-1
• Z31660990

• Inchi： 1S/C18H26ClN3O/c19-16-15(8-7-11-20-16)17(23)21-14-18(9-3-1-4-10-18)22-12-5-2-6-13-22/h7-8,11H,1-6,9-10,12-14H2,(H,21,23)
• InChI Key： QXWOVJYAGMGKHS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1(CCCCC1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 335.1764402g/mol
• Monoisotopic Mass: 335.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide

2-Chloro-N-{[1-(Piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide (CAS No. 1090684-89-1)

The compound2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide, with the CAS number1090684-89-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that are being extensively studied for their potential therapeutic applications, particularly in the treatment of various diseases, including cancer and inflammatory disorders. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 3-position, which is further connected to a piperidine-modified cyclohexane moiety. This unique combination of functional groups and structural features contributes to its intriguing pharmacological properties.

Recent studies have highlighted the importance ofpyridine derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases, proteases, and G-protein coupled receptors (GPCRs). The presence of the piperidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and target affinity. Piperidine-containing compounds are known for their ability to form hydrogen bonds and interact with hydrophobic pockets in protein targets, making them valuable in the design of bioactive molecules.

The synthesis ofCAS No. 1090684-89-1 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting materials for this synthesis include chloropyridine derivatives and piperidine-containing intermediates, which are subjected to a series of reactions such as nucleophilic substitution, amide bond formation, and cyclization. The optimization of these reaction conditions is critical to achieving high yields and ensuring the purity of the final product. Researchers have reported that the use of microwave-assisted synthesis techniques has significantly improved the efficiency of this process, reducing reaction times while maintaining product quality.

In terms of pharmacological activity,2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against several oncogenic kinases, including Aurora kinases and Src family kinases, which are implicated in cancer progression and metastasis. Additionally, this compound has been shown to exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes and reducing pro-inflammatory cytokine production in vitro.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. Researchers are currently exploring various strategies to enhance its pharmacokinetic properties, such as improving its solubility and increasing its half-life in vivo. These modifications could potentially lead to the development of more effective therapeutic agents with fewer side effects.

In conclusion,CAS No. 1090684-89-1, or2-chloro-N-{[1-(piperidin-1-yl)cyclohexyl]methyl}pyridine-3-carboxamide, represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising pharmacological profile, positions it as a strong candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.